Cas no 71812-10-7 (Neoxaline)

Neoxaline structure

Product Name:Neoxaline

CAS No:71812-10-7

MF:C₂₃H₂₅N₅O₄

MW:435.475704908371

CID:1124162

PubChem ID:6440491

Update Time:2025-04-20

Neoxaline Chemical and Physical Properties

Names and Identifiers

- 7a-(1,1-Dimethyl-2-propenyl)-6,7,7a,12-tetrahydro-6-hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-1H,5H-imidazo[1',2':1,2]pyrido[2,3-b]indole-2,5(3H)-dione
- Neoxaline
- (3E,7aS,12aR)-6-Hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-7a-(2-methylbut-3-en-2-yl)-6,7,7a,12-tetrahydro-1H,5H-imidazo[1',2':1,2]pyrido[2,3-b]indole-2,5(3H)-dione
- 1H,5H-imidazo[1',2':1,2]pyrido[2,3-b]indole-2,5(3H)-dione, 7a-(1,1-dimethyl-2-propen-1-yl)-6,7,7a,12-tetrahydro-6-hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-, (3E,7aS,12aR)-
- Nedoxaline
- C22172
- Q15425784
- (3E,7aS,12aR)-6-Hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-7a-(2-methyl-3-buten-2-yl)-6,7,7a,12-tetrahydro-1H,5H-imidazo[1',2':1,2]pyrido[2,3-b]indole-2,5(3H)-dione
- HB3996
- AKOS040753246
- BRN 5669473
- 1H,5H-Imidazo(1',2':1,2)pyrido(2,3-b)indole-2,5(3H)-dione, 7a-(1,1-dimethyl-2-propenyl)-6,7,7a,12-tetrahydro-6-hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-
- 1H,5H-Imidazo(1'2',1':1,2)pyrido(2,3-b)indole-2,5(3H)-dione, 6,7,7a,12-tetrahydro-7a-(1,1-dimethyl-2-propenyl)-6-hydroxy-3-(1H-imidazole-4-ylmethylene)-1-methoxy-
- (14Z)-11-Hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.01,13.03,8]hexadeca-3,5,7-triene-12,15-dione
- 7a-(1,1-Dimethyl-2-propenyl)-6,7,7a,12-tetrahydro-6-hydroxy-3-(1H-imidazol-4-ylmethylene)-12-methoxy-1H,5H-imidazo[1',2'
- SCHEMBL21194964
- (14E)-11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo[7.7.0.01,13.03,8]hexadeca-3,5,7-triene-12,15-dione
- NS00094942
- 71812-10-7
- DTXSID80893992
- Neooxaline
- DTXCID201324035
- (14E)-11-hydroxy-14-(1H-imidazol-5-ylmethylidene)-2-methoxy-9-(2-methylbut-3-en-2-yl)-2,13,16-triazatetracyclo(7.7.0.01,13.03,8)hexadeca-3,5,7-triene-12,15-dione
- Inchi： 1S/C23H25N5O4/c1-5-21(2,3)22-11-18(29)20(31)27-17(10-14-12-24-13-25-14)19(30)26-23(22,27)28(32-4)16-9-7-6-8-15(16)22/h5-10,12-13,18,29H,1,11H2,2-4H3,(H,24,25)(H,26,30)/b17-10+
- InChI Key： HHLNXXASUKFCCX-LICLKQGHSA-N
- SMILES： O(C)N1C2C=CC=CC=2C2(CC(C(N3/C(=C/C4=CN=CN4)/C(NC312)=O)=O)O)C(C=C)(C)C
- BRN： 5669473

Computed Properties

Exact Mass: 435.19085
Monoisotopic Mass: 435.19065430g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 32
Rotatable Bond Count: 4
Complexity: 874
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 111

Experimental Properties

PSA: 110.79

Neoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N390048-1mg	Neoxaline	71812-10-7		1mg	$110.00	2023-05-17
TRC	N390048-2.5mg	Neoxaline	71812-10-7		2.5mg	$207.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-281103-1mg	Neoxaline,	71812-10-7	≥97%	1mg	￥775.00	2023-09-05
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